Cas no 78167-64-3 (2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester)

• Product Name: 2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester
• CAS No: 78167-64-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 847218
• PubChem ID: 11788520
• Update Time: 2025-04-19

2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester
• 2-?(1-?methyl-?2-?pyrrolidinylidene)Acetic acid? ethyl ester
• ethyl (2Z)-2-(1-methylpyrrolidin-2-ylidene)acetate
• DTXSID30472630
• 78167-64-3
• Ethyl (2Z)-(1-methylpyrrolidin-2-ylidene)acetate

• Inchi： 1S/C9H15NO2/c1-3-12-9(11)7-8-5-4-6-10(8)2/h7H,3-6H2,1-2H3/b8-7-
• InChI Key： QMHAPDFFWOZVTP-FPLPWBNLSA-N
• SMILES： O(CC)C(/C=C1/CCCN/1C)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 93-95 ºC (0.01 Torr)
• Flash Point: 96.6±15.1 ºC,
• Solubility: Slightly soluble (2.9 g/l) (25 º C),